1-(4-(Pyridazin-3-yloxy)piperidin-1-yl)-2-(o-tolyloxy)ethanone
Description
1-(4-(Pyridazin-3-yloxy)piperidin-1-yl)-2-(o-tolyloxy)ethanone, also known as GSK-3 inhibitor, is a synthetic compound that has gained significant attention in the field of scientific research. This compound is widely used in various scientific applications due to its potent inhibitory effects on the glycogen synthase kinase-3 (GSK-3) enzyme.
Scientific Research Applications
Synthesis and Reactions
The compound 1-(4-(Pyridazin-3-yloxy)piperidin-1-yl)-2-(o-tolyloxy)ethanone, although not directly mentioned, is related to the research involving pyridazinone derivatives and their synthesis for various applications, including antiviral activity. For instance, the synthesis of 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone and its reactions to form heterocyclic compounds have been explored for their potential antiviral properties against HSV1 and HAV-MBB (Attaby et al., 2006).
Hydrogen-Bonding Patterns
The study of hydrogen-bonding patterns in enaminones, such as (2Z)-1-(4-bromophenyl)-2-(piperidin-2-ylidene)ethanone, provides insights into the structural analysis relevant to the design of compounds with similar scaffolds (Balderson et al., 2007). These studies are crucial for understanding the chemical behavior and potential interactions of such compounds in biological systems.
Cytotoxic and Anticancer Activity
Research on derivatives structurally related to 1-(4-(Pyridazin-3-yloxy)piperidin-1-yl)-2-(o-tolyloxy)ethanone includes the evaluation of their cytotoxic and anticancer activities. For example, the synthesis and characterization of 1-(4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl) ethanone have been explored for cytotoxic studies and docking studies to understand its potential in cancer treatment (Govindhan et al., 2017).
Antimicrobial Activity
The antimicrobial activity of compounds containing the piperidine moiety, such as 1-(4-(piperidin-1-yl) phenyl) ethanone and its derivatives, has been investigated, showing potential applications in developing new antimicrobial agents (Merugu et al., 2010). Such studies are indicative of the broader applicability of compounds related to 1-(4-(Pyridazin-3-yloxy)piperidin-1-yl)-2-(o-tolyloxy)ethanone in addressing microbial resistance.
properties
IUPAC Name |
2-(2-methylphenoxy)-1-(4-pyridazin-3-yloxypiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-14-5-2-3-6-16(14)23-13-18(22)21-11-8-15(9-12-21)24-17-7-4-10-19-20-17/h2-7,10,15H,8-9,11-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROZYEVCYUYVUCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)N2CCC(CC2)OC3=NN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(Pyridazin-3-yloxy)piperidin-1-yl)-2-(o-tolyloxy)ethanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid](/img/structure/B2548189.png)
![3-benzyl-5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one](/img/structure/B2548195.png)
![N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]-2,4-dinitrobenzamide](/img/structure/B2548196.png)
![6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde](/img/structure/B2548203.png)
![1-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carbonyl)imidazolidin-2-one](/img/structure/B2548204.png)
![2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(2,6-dimethylphenyl)acetamide](/img/structure/B2548206.png)
